Cas no 14286-61-4 (Nickel,bis[[1,2-diphenylethanedione 1,2-di(oximato-kN)](1-)]-)

• Product Name: Nickel,bis[[1,2-diphenylethanedione 1,2-di(oximato-kN)](1-)]-
• CAS No: 14286-61-4
• MF: C₂₈H₂₄N₄NiO₄
• MW: 539.207967758179
• CID: 139979
• PubChem ID: 135539629
• Update Time: 2025-04-19

Nickel,bis[[1,2-diphenylethanedione 1,2-di(oximato-kN)](1-)]- Chemical and Physical Properties

Names and Identifiers

• Nickel,bis[[1,2-diphenylethanedione 1,2-di(oximato-kN)](1-)]-
• nickel,N-[(Z)-2-nitroso-1,2-diphenylethenyl]hydroxylamine
• NSC196336
• NSC-196336
• 14286-61-4
• RCL S260975

• Inchi： 1S/2C14H12N2O2.Ni/c2*17-15-13(11-7-3-1-4-8-11)14(16-18)12-9-5-2-6-10-12;/h2*1-10,17-18H;/b2*15-13+,16-14+;
• InChI Key： CINZOPSTKYSZPV-DSLSELMRSA-N
• SMILES： [Ni].O/N=C(\C1C=CC=CC=1)/C(/C1C=CC=CC=1)=N/O.O/N=C(\C1C=CC=CC=1)/C(/C1C=CC=CC=1)=N/O

Computed Properties

• Exact Mass: 538.11500
• Monoisotopic Mass: 538.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2

Experimental Properties

• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 191.7°C
• PSA: 92.96000
• LogP: 3.22920